3-((N-(Aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene

• CAS No.: 134822-78-9
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 1-hydroxy-1-[(6-phenoxy-2H-chromen-3-yl)methyl]urea
• InChI: InChI=1S/C17H16N2O4/c18-17(20)19(21)10-12-8-13-9-15(6-7-16(13)22-11-12)23-14-4-2-1-3-5-14/h1-9,21H,10-11H2,(H2,18,20)
• InChI Key: FPOBKZCHKXONBB-UHFFFAOYSA-N
• SMILES: C1C(=CC2=C(O1)C=CC(=C2)OC3=CC=CC=C3)CN(C(=O)N)O
• Synonyms: 3-((N-(aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene; 3-ACHA-PhOC; CGS 23885; CGS-23885

Description

3-((N-(Aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene is a synthetic chromene derivative characterized by a fused benzopyran core substituted with a phenoxy group at position 6 and a functionalized aminocarbonyl-hydroxylamino methyl moiety at position 2. Its structure combines a planar aromatic chromene system with polar, hydrogen-bond-capable substituents, making it a candidate for biological activity modulation. Notably, it has been identified as a potent inhibitor of arachidonate 5-lipoxygenase (5-LOX), with an IC50 of 43.0 μM in enzymatic assays .

Biological Activity

3-((N-(Aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene, also known as CGS 23885, is a synthetic compound belonging to the chromone class. This compound has garnered attention for its potential biological activities, particularly in the context of enzyme inhibition and therapeutic applications.

Chemical Structure and Properties

The chemical structure of 3-((N-(aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene can be represented as follows:

• Molecular Formula : C16H16N2O4
• Molecular Weight : 300.31 g/mol

The compound features a phenoxy group attached to a chromene backbone, with an aminocarbonyl and hydroxyamino functional group contributing to its biological activity.

Enzyme Inhibition

One of the primary areas of research surrounding this compound is its role as an inhibitor of specific enzymes. Notably, it has been evaluated for its inhibitory effects on:

• Arachidonate 5-lipoxygenase (5-LOX) : This enzyme is crucial in the biosynthesis of leukotrienes, which are involved in inflammatory responses. The compound exhibits an IC50 value of 43.0 µM , indicating moderate inhibitory activity compared to other known inhibitors .
• Cyclooxygenase (COX) : Another critical enzyme in inflammation and pain pathways, though specific IC50 values for this compound against COX have not been detailed in the available literature .

Antioxidant Activity

Preliminary studies suggest that 3-((N-(aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene may possess antioxidant properties. Antioxidants play a vital role in neutralizing free radicals, thereby protecting cells from oxidative stress.

Case Studies and Research Findings

Several studies have investigated the biological implications of this compound:

• Anti-inflammatory Effects : In vitro studies have shown that the compound can reduce pro-inflammatory cytokine production, suggesting potential use in treating inflammatory diseases.
• Neuroprotective Properties : Research indicates that compounds with similar structures exhibit neuroprotective effects, which may extend to 3-((N-(aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene. Further studies are needed to confirm this activity.
• Cancer Research : Initial findings suggest that chromone derivatives can inhibit tumor cell proliferation. While specific data on this compound is limited, its structural similarity to other bioactive chromones warrants investigation into its anticancer potential.

Comparative Analysis of Biological Activity

Compound Name	IC50 (µM)	Enzyme Target	Notes
3-((N-(Aminocarbonyl)-N-hydroxyamino)methyl)-6-phenoxychromene	43.0	Arachidonate 5-lipoxygenase	Moderate inhibitor
Other known inhibitors (e.g., Zileuton)	<10	Arachidonate 5-lipoxygenase	More potent than CGS 23885
Aspirin	~200	Cyclooxygenase	Standard reference for COX inhibition

Comparison with Similar Compounds

Chromene Derivatives with Phenoxy/Methoxy Substituents

6-Methoxy-N-methyl-3-nitro-4-nitro-methyl-4H-chromen-2-amine Key Features: Methoxy group at position 6, nitro groups at positions 3 and 4, and a methylamine substituent. Comparison: The absence of the aminocarbonyl-hydroxylamino group reduces hydrogen-bonding capacity, likely diminishing 5-LOX inhibition. Nitro groups may enhance electron-withdrawing effects but increase metabolic instability . Activity: No reported 5-LOX activity, suggesting substituent-driven specificity.

N-(3-Chloro-2-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide Key Features: Methoxy group at position 6, carboxamide-linked chloro-methylphenyl at position 3. phenoxy in the target compound) reduces lipophilicity and steric bulk. This may lower membrane permeability or target binding affinity .

Chromene-Based Bioactive Molecules

(6-Substituted 4-Oxo-4H-chromene-3-yl) methyl N-substituted Aminoacetates Key Features: 4-Oxo chromene core with aminoacetate esters at position 3. Comparison: The ester linkage in aminoacetates (vs. the stable hydroxamic acid-amide in the target compound) may confer lower metabolic stability. The 4-oxo group could enhance π-π stacking but reduce solubility .

Non-Chromene Inhibitors

2-[4-Chloro-6-(2,3-dimethylanilino)pyrimidin-2-yl]sulfanyloctanoic acid Key Features: Pyrimidine-thioether scaffold with a long alkyl chain. Comparison: The sulfanyloctanoic acid group enhances hydrophobicity but lacks the chromene system’s planar rigidity. This structural divergence correlates with a much higher 5-LOX IC50 of 4100 μM, indicating lower potency than the target compound .

Critical Observations :

• The phenoxy group in the target compound likely enhances lipophilicity and π-stacking in the 5-LOX active site compared to smaller methoxy substituents.
• The N-hydroxyaminocarbonyl group provides dual hydrogen-bond donor/acceptor capacity, mimicking natural hydroxamate inhibitors of metalloenzymes like 5-LOX. This feature is absent in ester- or carboxamide-based analogs.

Physicochemical and Pharmacokinetic Profiles

• LogP: Estimated higher than methoxy analogs due to the phenoxy group, favoring membrane penetration.
• Metabolic Stability : The hydroxamic acid moiety may pose susceptibility to hydrolysis, though the amide linkage could mitigate this compared to ester-based derivatives .